Cas no 15962-63-7 (4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde)

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a specialized aromatic aldehyde featuring a methoxyphenoxy substituent and a nitro group at the 3-position of the benzaldehyde core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its distinct structure offers reactivity at both the aldehyde and nitro groups, enabling selective functionalization. The methoxyphenoxy moiety enhances solubility in organic solvents, facilitating downstream reactions. This compound is valued for its stability under standard conditions and its role in constructing complex molecular architectures. Suitable for research and industrial applications, it provides a versatile building block for heterocyclic and fine chemical synthesis.

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde structure

15962-63-7 structure

Product Name:4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

CAS No:15962-63-7

MF:C₁₄H₁₁NO₅

MW:273.240844011307

CID:217651

PubChem ID:2384269

Update Time:2025-06-09

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,4-(4-methoxyphenoxy)-3-nitro-
- 4-(4-METHOXY-PHENOXY)-3-NITRO-BENZALDEHYDE
- 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
- 3-Nitro-4-(4'-methoxy-phenoxy)-benzaldehyd
- 3-Nitro-4-(4-methoxyphenoxy)benzaldehyd
- 3-Nitro-4-(4-methoxyphenoxy)-benzaldehyde
- 4-< 4-Methoxy-phenoxy> -3-nitro-benzaldehyd
- AC1M5RWS
- AC1Q4DMR
- AG-E-08991
- CTK4D0150
- 15962-63-7
- Benzaldehyde, 4-(4-methoxyphenoxy)-3-nitro-
- EN300-04765
- SR-01000039466
- SR-01000039466-1
- AKOS000118667
- Z31218347
- DTXSID40368353
- MDL： MFCD03964566
- Inchi： 1S/C14H11NO5/c1-19-11-3-5-12(6-4-11)20-14-7-2-10(9-16)8-13(14)15(17)18/h2-9H,1H3
- InChI Key： BCNMFOKLPNNNQF-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)OC)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 273.06373
Monoisotopic Mass: 273.06372245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 81.4Å²

Experimental Properties

PSA: 78.67

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M229605-50mg	4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7		50mg	$ 50.00	2022-06-04
TRC	M229605-100mg	4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7		100mg	$ 70.00	2022-06-04
TRC	M229605-500mg	4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7		500mg	$ 250.00	2022-06-04
Enamine	EN300-04765-0.05g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	0.05g	$53.0	2023-10-28
Enamine	EN300-04765-0.1g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	0.1g	$83.0	2023-10-28
Enamine	EN300-04765-0.25g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	0.25g	$116.0	2023-10-28
Enamine	EN300-04765-0.5g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	0.5g	$218.0	2023-10-28
Enamine	EN300-04765-1.0g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	1g	$314.0	2023-04-29
Enamine	EN300-04765-2.5g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	2.5g	$614.0	2023-10-28
Enamine	EN300-04765-5.0g	4-(4-methoxyphenoxy)-3-nitrobenzaldehyde	15962-63-7	95%	5g	$908.0	2023-04-29